Cas no 1805539-64-3 (6-(Aminomethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine)
6-(Aminomethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-(Aminomethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine
-
- Inchi: 1S/C8H6F5IN2/c9-6(10)5-4(8(11,12)13)1-3(2-15)16-7(5)14/h1,6H,2,15H2
- InChI Key: NNGHFDTWWFSVLN-UHFFFAOYSA-N
- SMILES: IC1=C(C(F)F)C(C(F)(F)F)=CC(CN)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 235
- XLogP3: 1.9
- Topological Polar Surface Area: 38.9
6-(Aminomethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029021373-250mg |
6-(Aminomethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine |
1805539-64-3 | 95% | 250mg |
$1,048.60 | 2022-04-01 | |
| Alichem | A029021373-500mg |
6-(Aminomethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine |
1805539-64-3 | 95% | 500mg |
$1,668.15 | 2022-04-01 | |
| Alichem | A029021373-1g |
6-(Aminomethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine |
1805539-64-3 | 95% | 1g |
$2,895.00 | 2022-04-01 |
6-(Aminomethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 6-(Aminomethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine
Comprehensive Analysis of 6-(Aminomethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine (CAS No. 1805539-64-3)
The compound 6-(Aminomethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine (CAS No. 1805539-64-3) is a highly specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the presence of difluoromethyl, trifluoromethyl, and iodo substituents, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in pharmaceuticals due to their enhanced metabolic stability and bioavailability.
One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 6-(Aminomethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine?" The synthesis typically involves multi-step reactions, starting from commercially available pyridine precursors. Key steps often include halogenation, fluorination, and amination reactions, which are optimized to achieve high yields and purity. The iodo substituent at the 2-position is particularly noteworthy, as it serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings.
In the context of current trends, the demand for fluorinated pyridines has surged due to their widespread use in the development of crop protection agents and pharmaceutical intermediates. This compound's trifluoromethyl group, for instance, is a common motif in agrochemicals, contributing to improved pest resistance and environmental stability. Additionally, the aminomethyl moiety opens doors for the creation of prodrugs or targeted delivery systems, aligning with the growing focus on precision medicine.
Another hot topic in the scientific community is the role of halogenated compounds in medicinal chemistry. The iodo substituent in 6-(Aminomethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine is not only a synthetic pivot but also a potential pharmacophore. Halogen bonds, particularly those involving iodine, are increasingly recognized for their ability to enhance ligand-protein interactions, making this compound a promising candidate for fragment-based drug design. Researchers are actively exploring its utility in kinase inhibitors and GPCR modulators, areas that dominate modern drug discovery pipelines.
From a regulatory perspective, the compound's non-hazardous profile under standard handling conditions makes it attractive for industrial-scale applications. However, users often inquire about "storage and handling guidelines for 6-(Aminomethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine." Best practices recommend storing it in a cool, dry environment, away from strong oxidizing agents, to maintain its stability. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, ensuring compliance with stringent quality standards.
The versatility of 6-(Aminomethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine extends to material science as well. Its fluorine-rich structure has potential applications in the development of liquid crystals and organic electronics, where fluorine atoms contribute to thermal stability and electronic tuning. This interdisciplinary relevance underscores the compound's importance beyond traditional chemistry, aligning with the broader trend of convergent innovation in science and technology.
In summary, 6-(Aminomethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine (CAS No. 1805539-64-3) is a multifaceted compound with significant implications across multiple industries. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the realms of drug discovery, agrochemical development, and advanced materials. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and beyond.
1805539-64-3 (6-(Aminomethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)